Cas no 884495-38-9 (2-Chloro-5-formyl-4-picoline)

• Product Name: 2-Chloro-5-formyl-4-picoline
• CAS No: 884495-38-9
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD07368881
• CID: 706704
• PubChem ID: 21698360
• Update Time: 2025-10-22

2-Chloro-5-formyl-4-picoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-formyl-4-picoline
• 6-Chloro-4-methylnicotinaldehyde
• 3-Pyridinecarboxaldehyde, 6-chloro-4-methyl-
• 6-chloro-4-methylpyridine-3-carbaldehyde
• 6-Chloro-4-methyl-3-pyridinecarboxaldehyde
• FCH855249
• AB32140
• AM804480
• AB0027261
• AX8037058
• 2-chloro-5-formyl-4-picoline, AldrichCPR
• ST2418927
• W9076
• 495C389
• 6-Chloro-4-methyl-3-pyridinecarboxaldehyde (ACI)
• 6-Chloro-4-methylpyridine-3-carboxaldehyde
• SY039717
• EN300-268664
• DB-011991
• AKOS006285066
• CS-W019461
• MFCD07368881
• 884495-38-9
• DTXSID40617075
• GS-4433
• SCHEMBL7996324

• MDL： MFCD07368881
• Inchi： 1S/C7H6ClNO/c1-5-2-7(8)9-3-6(5)4-10/h2-4H,1H3
• InChI Key： GDOVQVRMRKHPNI-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=CC(Cl)=NC=1

Computed Properties

• Exact Mass: 155.01400
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Experimental Properties

• PSA: 29.96000
• LogP: 1.85590

2-Chloro-5-formyl-4-picoline Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-Chloro-5-formyl-4-picoline

Comprehensive Overview of 2-Chloro-5-formyl-4-picoline (CAS No. 884495-38-9)

2-Chloro-5-formyl-4-picoline, with the CAS number 884495-38-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro group and a formyl group attached to a picoline backbone. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways and a potential candidate for drug development.

The molecular formula of 2-Chloro-5-formyl-4-picoline is C₈H₇ClNO, and its molecular weight is approximately 166.60 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the chlorination and formylation of picoline derivatives. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In recent years, the study of 2-Chloro-5-formyl-4-picoline has expanded beyond its use as a synthetic intermediate. Researchers have explored its potential applications in medicinal chemistry, particularly in the development of novel drugs for various diseases. One notable area of interest is its use as a building block for the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of several derivatives of 2-Chloro-5-formyl-4-picoline that exhibited potent anti-inflammatory activity in vitro.

The formyl group in 2-Chloro-5-formyl-4-picoline plays a crucial role in its biological activity. This functional group can participate in various chemical reactions, such as condensation and reduction, which are essential for the formation of more complex molecules. Additionally, the presence of the chloro group can influence the compound's solubility and reactivity, making it suitable for use in different solvent systems.

Beyond its medicinal applications, 2-Chloro-5-formyl-4-picoline has also been investigated for its potential use in materials science. A recent study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of novel polymers with unique optical and electronic properties. The researchers found that derivatives of 2-Chloro-5-formyl-4-picoline could be used to create polymers with enhanced conductivity and stability, opening up new possibilities for applications in electronics and sensors.

The safety profile of 2-Chloro-5-formyl-4-picoline is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 2-Chloro-5-formyl-4-picoline (CAS No. 884495-38-9) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an attractive candidate for further investigation and development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.